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Compound of Interest

Compound Name: 3-Bromo-4-fluorobenzyl alcohol

Cat. No.: B1333232 Get Quote

An In-Depth Technical Guide to 3-Bromo-4-fluorobenzyl Alcohol

For researchers, scientists, and professionals in drug development, 3-Bromo-4-fluorobenzyl
alcohol is a key building block in the synthesis of complex organic molecules. Its halogenated

phenyl ring structure makes it a versatile reagent for creating novel compounds with specific

biological activities, particularly in the development of pharmaceuticals and agrochemicals.[1]

This technical guide provides a detailed overview of its fundamental properties.

Core Molecular Data
The essential molecular information for 3-Bromo-4-fluorobenzyl alcohol is summarized in the

table below.

Identifier Value Source

Molecular Formula C7H6BrFO [1][2][3]

Molecular Weight 205.03 g/mol [1]

CAS Number 77771-03-0 [1][2][3]

Physicochemical Properties
A summary of the key physicochemical properties of 3-Bromo-4-fluorobenzyl alcohol is
provided below. These characteristics are vital for its application in various experimental
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settings.

Property Value

Appearance Colorless to light orange to yellow clear liquid

Density 1.67 g/mL

Boiling Point 90 °C @ 0.2 mmHg

Refractive Index n20D 1.56

Purity ≥ 98% (GC)

Logical Relationship of Core Properties
The following diagram illustrates the relationship between the compound's name, its chemical

formula, and its molecular weight.
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Core Properties of 3-Bromo-4-fluorobenzyl Alcohol

Experimental Protocol: Synthesis Overview
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The synthesis of 3-bromo-4-fluoro-benzyl alcohol can be achieved through the reduction of 3-

bromo-4-fluoro-benzoic acid.[4][5] A general experimental workflow is outlined below.

Synthesis Workflow
Start: 3-bromo-4-fluoro-benzoic acid

in Tetrahydrofuran

Add Triethylamine and
Chloroformic acid methyl ester

Filter precipitated hydrochloride

Add Sodium borohydride solution

Aqueous workup and extraction
with Methylene chloride

Dry and remove solvent

End Product:
3-bromo-4-fluoro-benzyl alcohol

Click to download full resolution via product page

Synthesis of 3-Bromo-4-fluorobenzyl Alcohol

A detailed protocol involves dissolving 3-bromo-4-fluoro-benzoic acid and chloroformic acid

methyl ester in tetrahydrofuran.[4] Triethylamine is then added, leading to the precipitation of
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hydrochloride, which is subsequently filtered off.[4] A solution of sodium borohydride in water is

added to the filtrate, and the reaction is stirred for several hours.[4][5] The final product is

obtained after an aqueous workup, extraction with methylene chloride, drying of the organic

phase, and removal of the solvent in vacuo, yielding 3-bromo-4-fluoro-benzyl alcohol as a

colorless oil.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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